4-(2,5-dimethylbenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(2,5-dimethylphenyl)methylidene]-2-(4-fluorophenyl)-1,3-oxazol-5-one
• InChI: InChI=1S/C18H14FNO2/c1-11-3-4-12(2)14(9-11)10-16-18(21)22-17(20-16)13-5-7-15(19)8-6-13/h3-10H,1-2H3/b16-10-
• InChI Key: KLUKIANXQXNTBG-YBEGLDIGSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C=C2C(=O)OC(=N2)C3=CC=C(C=C3)F
• Isomeric SMILES: CC1=CC(=C(C=C1)C)/C=C\2/C(=O)OC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C18H14FNO2
• Molecular Weight: 295.3 g/mol

Description

4-(2,5-dimethylbenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one is a synthetic compound with potential applications in scientific research. It is commonly referred to as DMFO and has been the subject of numerous studies due to its unique properties. In

Mechanism of Action

The mechanism of action of DMFO is not fully understood. However, studies have shown that it may act as an inhibitor of the enzyme histone deacetylase (HDAC). HDAC inhibitors have been shown to have anti-cancer properties, and DMFO may have potential as a novel HDAC inhibitor.
Biochemical and Physiological Effects
DMFO has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells. DMFO has also been shown to inhibit the growth of cancer cells in vitro. Additionally, DMFO has been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using DMFO in lab experiments is its fluorescent properties, which make it a useful tool for the detection of metal ions and nitric oxide. However, one limitation of DMFO is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

For the study of DMFO include the development of DMFO as a novel HDAC inhibitor for the treatment of cancer and the further exploration of its potential as a fluorescent probe and anti-inflammatory agent.

Synthesis Methods

The synthesis of DMFO involves the reaction of 2-amino-4-fluorophenol with 2,5-dimethylbenzaldehyde in the presence of acetic acid and acetic anhydride. The reaction produces DMFO as a yellow crystalline solid with a melting point of 183-185°C.

Scientific Research Applications

DMFO has been shown to have potential applications in scientific research. It has been used as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. DMFO has also been used as a fluorescent sensor for the detection of nitric oxide. Additionally, DMFO has been studied for its potential use as an anti-cancer agent.